5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole

• IUPAC Name: 5-nitro-2-[(2-phenyl-1,3-thiazol-4-yl)methylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C17H11N3O3S2/c21-20(22)13-6-7-15-14(8-13)19-17(23-15)25-10-12-9-24-16(18-12)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: FDNQAVOBXDATPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CS2)CSC3=NC4=C(O3)C=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C17H11N3O3S2
• Molecular Weight: 369.4 g/mol

Description

“5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole” is a compound that contains a thiazole ring. Thiazoles are important heterocyclics exhibiting diverse biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The thiazole ring is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Mechanism of Action

Result of Action:

The molecular and cellular effects remain speculative. Thiazoles often exhibit antimicrobial, antitumor, and cytotoxic activities . For this compound, we lack specific data on its cellular consequences.

Action Environment:

Environmental factors, such as pH, temperature, and coexisting molecules, can influence its stability, efficacy, and bioavailability.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole in lab experiments is its specificity. It can be used to target specific proteins and cellular processes, allowing for more precise studies. However, one limitation is that it can be difficult to work with and requires specific conditions for synthesis and use.

Future Directions

There are many potential future directions for the use of 5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole in scientific research. One area of interest is in the study of protein-protein interactions in disease states, such as cancer. Another potential application is in the development of new drugs and therapies that target specific proteins involved in disease processes. Additionally, there is potential for the use of this compound in the study of other cellular processes and physiological systems.

Scientific Research Applications

5-Nitro-2-(((2-phenylthiazol-4-yl)methyl)thio)benzo[d]oxazole has been used extensively in scientific research as a tool for studying various biochemical and physiological processes. One of the main applications of this compound is in the study of protein-protein interactions. It has been shown to be a useful tool for identifying and characterizing protein-protein interactions in a variety of systems.

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can vary, but they often involve the formation of covalent or non-covalent bonds with target molecules .

Cellular Effects

Some thiazole derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .